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Compound of Interest

Compound Name: PROTAC AR Degrader-8

Cat. No.: B15544211

Get Quote

Application Notes and Protocols for PROTAC AR
Degrader-8
For Researchers, Scientists, and Drug Development Professionals

Introduction
PROTAC AR Degrader-8 is a potent and specific proteolysis-targeting chimera (PROTAC)

designed for the targeted degradation of the Androgen Receptor (AR). As a heterobifunctional

molecule, it consists of a ligand that binds to the Androgen Receptor, a linker, and a ligand for

the E3 ubiquitin ligase Cereblon. By inducing the proximity of AR to the E3 ligase, PROTAC AR
Degrader-8 triggers the ubiquitination and subsequent proteasomal degradation of the AR

protein. This targeted protein degradation offers a powerful approach to downregulate AR

signaling, which is a key driver in prostate cancer. These application notes provide detailed

information on the solubility of PROTAC AR Degrader-8 and protocols for its use in key cellular

assays.
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PROTAC AR Degrader-8 is a valuable tool for investigating the therapeutic potential of AR

degradation in cancer biology. Its key properties are summarized below.

Property Value

Molecular Formula C₄₀H₄₁N₅O₇

Molecular Weight 703.78 g/mol

CAS Number 3044108-04-2

Appearance Light yellow to yellow solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Quantitative Biological Activity
PROTAC AR Degrader-8 has demonstrated potent degradation of both full-length Androgen

Receptor (AR-FL) and its splice variants (AR-V7), leading to the inhibition of cancer cell

proliferation. The half-maximal degradation concentration (DC50) and half-maximal inhibitory

concentration (IC50) in relevant prostate cancer cell lines are provided below.[1][2][3]

Cell Line Target DC50 (µM) IC50 (µM)

22Rv1 AR-FL 0.018 0.038

22Rv1 AR-V7 0.026 -

LNCaP AR-FL 0.14 1.11

Solubility and Stock Solution Preparation
Proper dissolution and storage of PROTAC AR Degrader-8 are critical for obtaining

reproducible experimental results.
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Solvent Solubility

DMSO ≥ 100 mg/mL (≥ 142.09 mM)[1][3]

Note: The saturation of PROTAC AR Degrader-8 in DMSO is unknown, but it is soluble at or

above 100 mg/mL. For optimal results, use freshly opened, anhydrous DMSO as the

compound is hygroscopic.

Preparation of a 10 mM Stock Solution in DMSO

To prepare a 10 mM stock solution, dissolve 7.04 mg of PROTAC AR Degrader-8 in 1 mL of

DMSO. For smaller or larger volumes, use the following table for quick reference.

Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.4209 mL 7.1045 mL 14.2090 mL

5 mM 0.2842 mL 1.4209 mL 2.8418 mL

10 mM 0.1421 mL 0.7104 mL 1.4209 mL

Protocol for Stock Solution Preparation

Weigh the desired amount of PROTAC AR Degrader-8 powder in a sterile microcentrifuge

tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., 37°C for

5-10 minutes) may be applied if necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.
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The following diagrams illustrate the mechanism of action of PROTAC AR Degrader-8 and a

general workflow for its experimental evaluation.
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Mechanism of Action of PROTAC AR Degrader-8
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Experimental Workflow

Cell Culture

Treatment with PROTAC AR Degrader-8
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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